Cas no 6045-28-9 (2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide)

• Product Name: 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide
• CAS No: 6045-28-9
• MF: C₁₀H₁₁N₅OS
• MW: 249.292239427567
• CID: 1620494
• PubChem ID: 791167
• Update Time: 2025-04-21

2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide
• Acetamide, 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenyl-
• AKOS000639732
• CB06344
• SMSF0012102
• STK121243
• Z18520361
• 2-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylethanimidic acid
• 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide
• DTXSID80975848
• CBMicro_013713
• BIM-0013662.P001
• 6045-28-9
• 2-(1-methyltetrazol-5-yl)sulfanyl-N-phenylacetamide

• Inchi： 1S/C10H11N5OS/c1-15-10(12-13-14-15)17-7-9(16)11-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,16)
• InChI Key： LJCMEWPHGBUIRE-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.06863
• Monoisotopic Mass: 249.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 72.7